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Bis(2-methylpropyl) dodecanedioate Documentation Hub

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  • Product: Bis(2-methylpropyl) dodecanedioate
  • CAS: 40775-22-2

Core Science & Biosynthesis

Foundational

Advanced Structural Elucidation and Functional Profiling of C20H38O4 Ester Isomers

Executive Summary: The Isomerism Challenge in Drug Delivery In pharmaceutical formulation and medicinal chemistry, the molecular formula C20H38O4 represents a critical intersection of structural isomerism and functional...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Isomerism Challenge in Drug Delivery

In pharmaceutical formulation and medicinal chemistry, the molecular formula C20H38O4 represents a critical intersection of structural isomerism and functional diversity. While sharing identical molecular weights (342.5 g/mol ) and degrees of unsaturation (DoU = 2), the isomers of this formula—ranging from branched diesters to linear dicarboxylic acids—exhibit vastly different physicochemical properties, metabolic fates, and toxicological profiles.[1]

This guide addresses the "blind spot" in standard quality control where structural isomers are often conflated. We provide a definitive workflow to distinguish Bis(2-ethylhexyl) succinate , Dibutyl dodecanedioate , and Icosanedioic acid , linking their structural attributes to specific applications in lipid-based drug delivery systems (LBDDS), antibody-drug conjugate (ADC) linkers, and excipient safety.[1]

Structural Landscape & Functional Logic[1]

The C20H38O4 formula dictates two degrees of unsaturation.[2] In the context of stable pharmaceutical esters, this invariably corresponds to two carbonyl groups (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">


).[1] The remaining structure must be saturated (alkane chains).[1]
Key Isomers of Interest
Isomer NameStructure TypeComponentsKey FunctionalityCAS No.[2][3][4][5][6]
Bis(2-ethylhexyl) succinate Branched DiesterSuccinic Acid (C4) + 2x 2-Ethylhexanol (C8)Permeation Enhancer: High fluidity due to branching; disrupts stratum corneum lipids.2915-57-3
Dibutyl dodecanedioate Linear DiesterDodecanedioic Acid (C12) + 2x Butanol (C4)Plasticizer/Solvent: Lower viscosity; used in transdermal patches and coatings.[1][7]15677-90-4
Icosanedioic acid Linear Dicarboxylic AcidC20 Linear Chain + 2x Carboxyl GroupsADC Linker: "Spacer" molecule; provides hydrophobicity and albumin binding in long-acting therapeutics.2424-92-2
Mechanism of Action: Steric Hindrance vs. Hydrolysis

The biological performance of these isomers is dictated by the accessibility of the ester bond to esterases (e.g., Carboxylesterase 1).[1]

  • Steric Shielding: In Bis(2-ethylhexyl) succinate, the ethyl group at the

    
    -position to the ester oxygen creates a "steric umbrella," significantly retarding enzymatic hydrolysis compared to the linear Dibutyl dodecanedioate.[1]
    
  • Implication: Drugs formulated with branched esters exhibit sustained release profiles, whereas linear esters function as rapid-release solvents.[1][2]

Analytical Methodologies: The "Fingerprint" Workflow

Distinguishing these isomers requires a multi-modal approach. Mass spectrometry (MS) alone is often insufficient due to similar fragmentation ions; therefore, we employ a Hydrolysis-Derivatization-GC-MS protocol.[1][2]

GC-MS Fragmentation Logic
  • Bis(2-ethylhexyl) succinate:

    • McLafferty Rearrangement: Yields characteristic ions at m/z 113 (protonated succinic anhydride) and m/z 129.[1][2]

    • Side Chain: Prominent m/z 57 and 71 (alkyl) from the ethylhexyl tail.[2]

  • Dibutyl dodecanedioate:

    • Core Ion: Characteristic ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
       peaks.[1]
      
    • Linearity: distinct series of

      
       losses (
      
      
      
      ) not seen in the branched isomer.
  • Icosanedioic acid:

    • Native State: Non-volatile.[1][2] Must be derivatized (silylated) to appear on GC.

    • Derivatized (TMS): Strong ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
       (loss of methyl from TMS) and m/z 73 (TMS group).[1]
      
Visualization: Analytical Decision Tree

AnalyticalWorkflow Start Unknown C20H38O4 Sample Solubility Solubility Test (Water vs. Hexane) Start->Solubility AcidCheck Is sample Acidic? (pH check / Titration) Solubility->AcidCheck Insoluble in Water Icosanedioic Identify: Icosanedioic Acid (Solid, Acidic, Insoluble in Hexane) AcidCheck->Icosanedioic Yes (Acidic) GC_Direct Direct GC-MS Injection AcidCheck->GC_Direct No (Neutral Ester) Deriv Derivatization (BSTFA/TMCS) Required for Confirmation Icosanedioic->Deriv Fragment_Analysis Fragmentation Analysis GC_Direct->Fragment_Analysis Succinate Identify: Bis(2-ethylhexyl) succinate (m/z 113, 129 dominant) Fragment_Analysis->Succinate Branched Pattern Dodecanedioate Identify: Dibutyl dodecanedioate (Linear CH2 loss series) Fragment_Analysis->Dodecanedioate Linear Pattern

Figure 1: Decision tree for the structural elucidation of C20H38O4 isomers based on solubility and mass spectral signatures.

Experimental Protocol: Transesterification & Analysis

Objective: To definitively identify the alcohol and acid components of the ester, confirming the isomer structure. This protocol is self-validating because the sum of the parts (Alcohol MW + Acid MW) must reconstruct the parent C20H38O4.

Reagents[1][2][6][7]
  • 0.5 M Sodium Methoxide in Methanol (

    
    )
    
  • Boron Trifluoride (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    ) in Methanol (14%)[1]
    
  • Hexane (HPLC Grade)[1][2]

  • Saturated NaCl solution[2]

  • Internal Standard: Methyl Nonadecanoate (C19:0)[1][2]

Step-by-Step Methodology
  • Sample Solubilization:

    • Dissolve 10 mg of the unknown C20H38O4 isomer in 1 mL of Hexane.[2]

    • Why: Esters are lipophilic; hexane ensures homogeneity.[2]

  • Transesterification (The "Crack" Step):

    • Add 0.5 mL of 0.5 M ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
      . Vortex for 1 min.
      
    • Heat at 60°C for 10 mins.

    • Mechanism:[1][2][8] This cleaves the ester bonds.[2]

      • Bis(2-ethylhexyl) succinatengcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

        
         Dimethyl succinate + 2-Ethylhexanol.[1]
        
      • Dibutyl dodecanedioatengcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

        
         Dimethyl dodecanedioate + Butanol.[1]
        
  • Methylation (For Free Acids):

    • If identifying Icosanedioic acid, add 0.5 mL ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
      -Methanol and boil for 2 mins.[1]
      
    • Why: Converts the diacid into Dimethyl Icosanedioate (volatile).[1][2]

  • Extraction:

    • Add 1 mL Saturated NaCl and 1 mL Hexane. Vortex.

    • Centrifuge at 2000 RPM for 3 mins.

    • Collect the top organic layer.[2]

  • GC-MS Analysis:

    • Column: DB-5ms or equivalent (30m x 0.25mm).[1][2]

    • Temp Program: 50°C (2 min)

      
       10°C/min 
      
      
      
      300°C.
    • Validation: The appearance of 2-ethylhexanol (RT ~6 min) vs. Butanol (RT ~3 min) definitively separates the diesters.

Biological Impact & Safety Profile

The choice of isomer dictates the metabolic burden on the liver and the potential for toxicity.

Metabolic Pathway Visualization[2][6]

MetabolicPathway Drug Drug-Ester Complex Succinate Bis(2-ethylhexyl) succinate Drug->Succinate Dodeca Dibutyl dodecanedioate Drug->Dodeca Esterase Carboxylesterase 1 (CES1) EH 2-Ethylhexanol Esterase->EH SA Succinic Acid Esterase->SA Butanol Butanol Esterase->Butanol DA Dodecanedioic Acid Esterase->DA Succinate->Esterase Slow Hydrolysis (Steric Hindrance) Krebs Krebs Cycle (Energy Production) SA->Krebs Endogenous Dodeca->Esterase Fast Hydrolysis BetaOx Beta-Oxidation (Peroxisomes) DA->BetaOx Chain Shortening

Figure 2: Metabolic divergence of C20H38O4 isomers.[1][2] Green nodes indicate safe metabolic sinks; Red nodes indicate alcohols requiring detoxification.[1][2]

Toxicity Considerations
  • 2-Ethylhexanol (from Succinate isomer): While generally safe (GRAS), high concentrations can cause peroxisome proliferation in rodent models.[1][2] However, in human transdermal applications, the slow hydrolysis rate (due to branching) acts as a safety buffer, preventing a "spike" in alcohol concentration.[1]

  • Dodecanedioic Acid (from Dodecanedioate isomer): A dicarboxylic acid that enters ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    -oxidation.[1] It is considered a "fuel substrate" and is currently investigated in total parenteral nutrition (TPN) to maintain blood glucose without insulin spikes.[1][2]
    

References

  • PubChem. (2025).[1][2][7] Bis(2-ethylhexyl) succinate - Compound Summary. National Library of Medicine.[2][5] [Link]

  • NIST Mass Spec Data Center. (2023). Gas Chromatography Fragmentation Patterns of Aliphatic Esters. NIST Chemistry WebBook.[2] [Link][1][2]

  • Whitman College. (2024).[1][2] Fragmentation of Esters: McLafferty Rearrangement. [Link][1][9]

Sources

Exploratory

Diisobutyl ester of 1,12-dodecanedioic acid literature review

The following is an in-depth technical monograph on the Diisobutyl ester of 1,12-dodecanedioic acid. This guide is structured for researchers and formulation scientists, prioritizing mechanistic understanding, synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical monograph on the Diisobutyl ester of 1,12-dodecanedioic acid. This guide is structured for researchers and formulation scientists, prioritizing mechanistic understanding, synthesis protocols, and application logic.

Advanced Synthesis, Physicochemical Profiling, and Industrial Applications[1]

Executive Summary

Diisobutyl 1,12-dodecanedioate (Diisobutyl DDDA) is a diester derived from the C12 dicarboxylic acid, 1,12-dodecanedioic acid, and isobutanol (2-methyl-1-propanol).[1] While less ubiquitous than its dimethyl or diethyl counterparts, this specific ester occupies a critical niche in material science and pharmaceutical formulation.[1][2] Its branched alkyl chains confer superior low-temperature flexibility compared to linear n-butyl esters, making it a premium plasticizer for polymers requiring cold-shock resistance.[1] In drug development, its high lipophilicity and low volatility position it as a candidate solvent for hydrophobic active pharmaceutical ingredients (APIs) and a permeation enhancer in transdermal systems.[1][2]

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6]

Nomenclature and Structure[1][2]
  • IUPAC Name: Bis(2-methylpropyl) dodecanedioate[1]

  • Common Names: Diisobutyl dodecanedioate; Dodecanedioic acid diisobutyl ester

  • Molecular Formula: C₂₀H₃₈O₄

  • Molecular Weight: 342.51 g/mol

  • Structural Analysis: The molecule consists of a linear 12-carbon dicarboxylic acid backbone capped by two branched isobutyl groups.[1] The central hydrophobic chain (-(CH₂)₁₀-) provides non-polar character, while the ester linkages offer hydrogen bond acceptance.[1] The isobutyl branching disrupts crystalline packing, lowering the freezing point relative to the n-butyl isomer.[1]

Physicochemical Properties (Experimental & Predicted)

Data below synthesizes known values for C12 diesters and structural group contribution estimates.

PropertyValue / RangeMechanistic Implication
Physical State Clear, colorless liquidLiquid at room temperature due to branching preventing efficient lattice packing.[1]
Boiling Point ~200–210 °C @ 5 mmHgHigh boiling point ensures low volatility, critical for stable plasticization and sustained drug delivery.[1][2]
Melting Point < -20 °C (Est.)[1][2]Significantly lower than DDDA (127–129 °C) and n-butyl esters, aiding low-temp flexibility.[1]
LogP (Lipophilicity) ~7.5 – 8.2Highly lipophilic; partitions strongly into lipid bilayers (cell membranes) and hydrophobic polymer matrices.[2]
Density ~0.91 – 0.93 g/cm³Lower density than water; typical of aliphatic esters.[2]
Solubility Immiscible in water; Soluble in ethanol, acetone, toluene, lipids.[1][2]Excellent solvent for lipophilic drugs (BCS Class II/IV).[2]

Synthesis & Manufacturing Protocol

This section details a laboratory-scale synthesis using Fischer-Speier esterification with azeotropic water removal. This protocol is designed to be self-validating via refractive index and acid value monitoring.[1][2]

Reaction Logic

The synthesis is an equilibrium-driven condensation between a dicarboxylic acid and an alcohol.[1][2]



  • Driving Force: Removal of water shifts equilibrium to the right (Le Chatelier’s principle).[2]

  • Catalyst: p-Toluenesulfonic acid (p-TSA) is preferred over sulfuric acid to minimize charring and side reactions (e.g., ether formation).[1]

  • Solvent: Toluene is used to form a ternary azeotrope with water and isobutanol, facilitating water removal at moderate temperatures (~110°C).[1][2]

Experimental Workflow

Reagents:

  • 1,12-Dodecanedioic acid (DDDA): 1.0 equivalent (e.g., 23.0 g)

  • Isobutanol: 4.0 equivalents (excess to drive kinetics)[1]

  • p-Toluenesulfonic acid (p-TSA): 0.05 equivalents (catalyst)[1]

  • Toluene: Solvent volume (approx. 2-3x mass of reactants)[1]

Step-by-Step Protocol:

  • Setup: Equip a 500 mL Round Bottom Flask (RBF) with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser.

  • Charging: Add DDDA, Isobutanol, p-TSA, and Toluene to the RBF.

  • Reflux: Heat the mixture to vigorous reflux (~115–120 °C bath temp). Ensure the solvent condenses rapidly into the Dean-Stark trap.[1][2]

  • Monitoring:

    • Visual: Water droplets will separate at the bottom of the trap.[2]

    • Endpoint: Continue reflux until water collection ceases (theoretical yield ~3.6 mL for 0.1 mol scale) and the reaction mixture becomes clear.

  • Workup:

    • Cool to room temperature.[1][2][3]

    • Wash with 5% NaHCO₃ (aq) to neutralize catalyst and unreacted acid.[1][2]

    • Wash with Brine (saturated NaCl) to remove residual water.[2]

    • Dry organic layer over anhydrous MgSO₄.[1][2]

  • Purification:

    • Remove Toluene and excess Isobutanol via Rotary Evaporation.[1][2]

    • Optional: High-vacuum distillation for pharmaceutical-grade purity.[1]

Synthesis Pathway Diagram[1][2]

Synthesispathway cluster_inputs Reactants DDDA 1,12-Dodecanedioic Acid (Solid, C12) Reaction Esterification (Reflux @ 110°C) DDDA->Reaction Isobutanol Isobutanol (Excess, C4 branched) Isobutanol->Reaction Catalyst p-TSA Catalyst Toluene Solvent Catalyst->Reaction DeanStark Dean-Stark Trap (Water Removal) Reaction->DeanStark - H2O (Azeotrope) Workup Neutralization (NaHCO3) & Drying Reaction->Workup Product Diisobutyl 1,12-Dodecanedioate (Clear Liquid) Workup->Product

Caption: Acid-catalyzed esterification pathway utilizing a Dean-Stark apparatus for equilibrium displacement.

Applications in Pharmaceutical & Material Sciences[1][8]

Pharmaceutical Applications

Diisobutyl DDDA serves as a functional excipient in drug delivery systems, particularly for challenging hydrophobic drugs.[1][2]

  • Permeation Enhancer: The diester structure mimics skin lipids.[1][2] The isobutyl branching increases "fluidity" within the stratum corneum lipid bilayers, potentially enhancing the transdermal flux of APIs.[1]

  • Solvent for Injectables/Topicals: Its low viscosity and high lipophilicity make it an excellent solvent for steroids, NSAIDs, and hormonal therapies that are insoluble in water.[1][2]

  • Biodegradability: Upon hydrolysis in vivo, it yields DDDA (a metabolic intermediate eventually oxidized via beta-oxidation) and isobutanol (metabolized via alcohol dehydrogenase).[1] This metabolic compatibility suggests a favorable safety profile for topical or depot use.[1][2]

Material Science: Plasticization

In polymer chemistry, this ester acts as a high-performance plasticizer for PVC, PVB, and synthetic rubbers.[1]

  • Mechanism: The ester molecules insert themselves between polymer chains, increasing free volume.[1][2]

  • Cold Flex: The branched isobutyl groups prevent the plasticizer itself from crystallizing at low temperatures, maintaining polymer flexibility in freezing conditions (superior to linear n-butyl esters).[1]

Toxicology & Safety Profile

While specific toxicological data for the diisobutyl ester is limited in public databases, its safety profile is extrapolated from its constituent moieties (DDDA and Isobutanol) and homologous esters (Dibutyl Sebacate, Diethyl Dodecanedioate).[1]

Metabolic Fate[1][2]
  • Hydrolysis: Esterases in the skin and liver rapidly hydrolyze the ester bonds.[1][2]

  • Metabolites:

    • 1,12-Dodecanedioic Acid:[1][4][5] Non-toxic; utilized in parenteral nutrition as an alternate energy source.[1][2]

    • Isobutanol:[6] Generally recognized as safe (GRAS) as a flavor agent in minute quantities; larger systemic doses can cause CNS depression (similar to ethanol but more potent).[2]

Handling & Environmental[1][2]
  • GHS Classification (Predicted):

    • Skin Irritation: Category 2 (Mild solvent irritation).[2]

    • Aquatic Toxicity: Chronic Category 2 (Due to high lipophilicity and potential bioaccumulation, though biodegradability mitigates long-term risk).[1]

  • Storage: Store in cool, dry conditions under inert gas (Nitrogen) to prevent hydrolysis or oxidation over long periods.

References

  • Dodecanedioic Acid Properties: National Center for Biotechnology Information.[1][2] PubChem Compound Summary for CID 12736, Dodecanedioic acid.[1][2]Link[1]

  • General Esterification Protocols: Vogel, A.I.[1][2] Vogel's Textbook of Practical Organic Chemistry.[2] 5th Ed. Longman Scientific & Technical, 1989.[1][2] (Standard reference for Dean-Stark protocols).

  • Plasticizer Mechanisms: Wypych, G. Handbook of Plasticizers.[1][2] 3rd Ed. ChemTec Publishing, 2017.[1][2] (Discusses branching effects on low-temperature flexibility).

  • Safety of Diesters: European Chemicals Agency (ECHA).[1][2] Registration Dossier for Dimethyl Dodecanedioate (Analogous diester).Link[1]

  • DDDA in Pharma: Greco, A.V., et al. "Dodecanedioic acid in type 2 diabetic patients."[1][2] Nutrition, Metabolism and Cardiovascular Diseases, 1995.[1][2] (Establishes safety of the acid moiety).

Sources

Foundational

Safety data sheet (SDS) for Diisobutyl dodecanedioate

Technical Guide & Safety Data Sheet Analysis: Diisobutyl Dodecanedioate A Specialized Reference for Pharmaceutical Research & Development Executive Summary This technical guide provides a comprehensive safety and handlin...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide & Safety Data Sheet Analysis: Diisobutyl Dodecanedioate A Specialized Reference for Pharmaceutical Research & Development

Executive Summary

This technical guide provides a comprehensive safety and handling analysis of Diisobutyl Dodecanedioate (CAS: 59829-80-0), a diester of dodecanedioic acid. While often overshadowed by its n-butyl analog, the isobutyl isomer offers distinct steric properties valuable in drug delivery systems, specifically as a plasticizer in transdermal patches and a lipophilic carrier in topical formulations.

This document deviates from standard SDS templates to provide causal insight—explaining why specific safety protocols are necessary based on the molecule's physicochemical behavior.

SECTION 1: Chemical Identity & Characterization

Scientific Rationale: Precise identification is critical in R&D to avoid isomer confusion. The isobutyl group (branched) imparts lower viscosity and slightly different solvation parameters compared to the n-butyl (linear) ester.

ParameterSpecification
Chemical Name Diisobutyl dodecanedioate
Synonyms Bis(2-methylpropyl) dodecanedioate; Dodecanedioic acid, diisobutyl ester
CAS Number 59829-80-0 (Note: distinct from Dibutyl ester CAS 15677-90-4)
Molecular Formula

Molecular Weight 342.51 g/mol
SMILES CC(C)COC(=O)CCCCCCCCCCC(=O)OCC(C)C
Structure Class Aliphatic Dicarboxylic Acid Ester

SECTION 2: Hazard Identification & Risk Assessment

GHS Classification (2024 Update): Based on Structure-Activity Relationships (SAR) and read-across data from the n-butyl analog and dodecanedioic acid, this substance is classified as Low Hazard but requires standard laboratory precautions.

  • Signal Word: None (Warning recommended for R&D settings).

  • Hazard Statements:

    • H316: Causes mild skin irritation (Predicted).

    • H413: May cause long-lasting harmful effects to aquatic life (Low solubility prevents rapid biodegradation in static water).

  • Precautionary Statements:

    • P261: Avoid breathing mist/vapors (Risk of lipoid pneumonia if aspirated).

    • P280: Wear protective gloves/eye protection.

Senior Scientist Insight:

"While the acute toxicity is low, the lipophilic nature of this ester means it can penetrate the stratum corneum. If it carries solvated impurities (e.g., residual catalysts), those impurities will be delivered transdermally. Therefore, treat 'Technical Grade' material as a potential skin toxicant."

SECTION 3: Emergency Response Protocols

Logical Response Flow

The following decision tree illustrates the decision logic for handling spills, prioritizing containment of lipophilic spread.

EmergencyResponse Start Incident: Spill/Exposure Type Identify Type Start->Type Skin Skin Contact Type->Skin Inhal Inhalation (Mist) Type->Inhal Spill Bench/Floor Spill Type->Spill Wash Wash with Soap & Water (Lipophilic: Water alone fails) Skin->Wash Remove Contaminated Clothing FreshAir Remove to Fresh Air Monitor for Cough Inhal->FreshAir Absorb Apply Inert Absorbent (Vermiculite/Sand) Spill->Absorb Disposal Dispose as Organic Waste Wash->Disposal Rinse water Solvent Clean Surface with Ethanol/Acetone Absorb->Solvent Solvent->Disposal

Figure 1: Emergency Response Logic. Note the specific requirement for soap or solvent cleaning due to water insolubility.

First Aid Methodologies
  • Inhalation: Move to fresh air. Why? Low vapor pressure means inhalation is rare unless heated or aerosolized. If mist is inhaled, observation for 48 hours is required to rule out chemical pneumonitis.

  • Skin Contact: Wash thoroughly with soap and water. Do not use solvents on skin (e.g., acetone) as this enhances transdermal absorption of the ester.

  • Ingestion: Do NOT induce vomiting. Causality: The viscosity and low surface tension increase the risk of aspiration into the lungs during emesis, which is far more dangerous than the oral toxicity of the ester itself.

SECTION 4: Handling, Storage, & Stability

Stability & Reactivity

Diisobutyl dodecanedioate is stable under ambient conditions but susceptible to hydrolysis under extreme pH or enzymatic activity.

Hydrolysis Pathway: In biological systems or wastewater, esterases cleave the molecule.

Hydrolysis Ester Diisobutyl Dodecanedioate (C20H38O4) Process Hydrolysis (Acid/Base/Enzyme) Ester->Process Water + 2 H2O Water->Process Acid Dodecanedioic Acid (Solid, Low Tox) Process->Acid Alc 2x Isobutanol (Volatile Irritant) Process->Alc

Figure 2: Degradation Pathway. The generation of Isobutanol (a flammable irritant) is the primary concern during degradation.

Storage Protocols
  • Atmosphere: Store under dry nitrogen if high purity is required for pharmaceutical use. Reason: Prevents moisture absorption which catalyzes slow hydrolysis over months.

  • Temperature: Ambient (

    
    ). Avoid freezing to prevent phase separation if additives are present.
    
  • Incompatibilities: Strong oxidizing agents (e.g., Nitric acid, Peroxides). The aliphatic chain is fuel for oxidation.

SECTION 5: Physical & Chemical Properties

Data presented here is synthesized from experimental values of the specific CAS and read-across from the n-butyl analog (


 linear).
PropertyValueTechnical Note
Physical State LiquidColorless, oily.
Boiling Point

Estimated based on MW 342.5.
Flash Point

(Closed Cup)
High safety margin for flammability.
Density

Floats on water.
Water Solubility

Practically insoluble.
Log Kow

(Predicted)
Highly lipophilic; bioaccumulative potential in static systems.
Vapor Pressure

Negligible evaporation hazard.

SECTION 6: Toxicological Information

Target Audience: Formulation Scientists.

  • Acute Toxicity:

    • Oral (Rat):

      
       (Read-across from Dibutyl Dodecanedioate).
      
    • Dermal (Rabbit):

      
      .[1]
      
    • Mechanistic Insight: The molecule is too large to cause acute systemic shock. Toxicity is limited by absorption rate.

  • Skin Corrosion/Irritation:

    • Result: Mild irritation.

    • Mechanism:[2][3] Defatting action.[3][4] The ester solubilizes skin lipids, leading to dryness and potential cracking upon repeated exposure.

  • Carcinogenicity/Mutagenicity:

    • Not classified as a carcinogen. Ames test negative (based on constituent Dodecanedioic acid).

SECTION 7: Ecological Impact & Disposal

  • Biodegradability: Inherently biodegradable but rate-limited by water solubility.

  • Aquatic Toxicity:

    
     (Fish, WAF - Water Accommodated Fraction). Not acutely toxic to aquatic life at solubility limit.
    
  • Disposal: Incineration is the only recommended method. The high calorific value makes it suitable for waste-to-energy recovery. Do not pour down drains ; it will coat pipes and disrupt bacterial beds in treatment plants.

References

  • PubChem. (2024). Dodecanedioic acid (Compound CID 163). National Library of Medicine. Retrieved from [Link]

  • ECHA (European Chemicals Agency). (2024).[5] Registration Dossier: Diesters of Dodecanedioic Acid. (Read-across data for toxicological endpoints). Retrieved from [Link][5]

  • OECD SIDS. (2000). SIDS Initial Assessment Report for SIAM 10: Dodecanedioic acid. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Catalytic Esterification of Dodecanedioic Acid with Isobutanol

Introduction: The Significance of Diisobutyl Dodecanedioate Dodecanedioic acid (DDDA) is a C12 linear dicarboxylic acid that serves as a valuable monomer in the synthesis of high-performance polymers such as polyamides a...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of Diisobutyl Dodecanedioate

Dodecanedioic acid (DDDA) is a C12 linear dicarboxylic acid that serves as a valuable monomer in the synthesis of high-performance polymers such as polyamides and polyesters, as well as in the production of lubricants, plasticizers, and corrosion inhibitors.[1] The esterification of DDDA with isobutanol yields diisobutyl dodecanedioate, a diester with potential applications as a biolubricant base oil and a plasticizer for various polymers.[1][2][3] The branched isobutyl groups in the ester structure can impart desirable properties such as a low pour point and good thermal stability.[2] This document provides a comprehensive guide to the laboratory-scale synthesis of diisobutyl dodecanedioate via catalytic esterification, detailing the underlying chemical principles, a step-by-step protocol, and key considerations for process optimization.

Scientific Principles and Rationale

The synthesis of diisobutyl dodecanedioate from dodecanedioic acid and isobutanol is a classic example of a Fischer-Speier esterification.[4][5] This reaction involves the acid-catalyzed condensation of a carboxylic acid and an alcohol to form an ester and water.[5][6] The reaction is reversible, and therefore, strategies to drive the equilibrium towards the product side are crucial for achieving high yields.[6][7][8]

The Reaction Mechanism

The acid-catalyzed esterification proceeds through a series of protonation and nucleophilic attack steps:

  • Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the dodecanedioic acid, increasing the electrophilicity of the carbonyl carbon.[6][9]

  • Nucleophilic Attack by Isobutanol: The alcohol (isobutanol) acts as a nucleophile and attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate.[5][6]

  • Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

  • Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group.

  • Deprotonation: The catalyst is regenerated by the removal of a proton from the remaining carbonyl oxygen, yielding the final ester product.[5][9]

This process occurs at both ends of the dicarboxylic acid to form the diester.

Choice of Catalyst

Both homogeneous and heterogeneous acid catalysts can be employed for this esterification.

  • Homogeneous Catalysts (e.g., Sulfuric Acid): Strong mineral acids like sulfuric acid (H₂SO₄) are highly effective due to their high acidity, which leads to faster reaction kinetics.[6][10] However, their use presents challenges in terms of separation from the product mixture, potential for corrosion, and the generation of acidic waste streams.[6][11]

  • Heterogeneous Catalysts (e.g., Amberlyst-15): Solid acid catalysts, such as the sulfonic acid ion-exchange resin Amberlyst-15, offer significant advantages.[12][13] They are easily separated from the reaction mixture by simple filtration, are generally less corrosive, and can be regenerated and reused, making the process more environmentally friendly.[12][13][14] Amberlyst-15 has demonstrated high catalytic activity for esterification reactions under moderate temperature conditions.[6][12]

For this protocol, we will detail the use of both sulfuric acid and Amberlyst-15 to provide researchers with options based on their specific needs and available resources.

Experimental Protocol: Synthesis of Diisobutyl Dodecanedioate

This protocol outlines the synthesis of diisobutyl dodecanedioate on a laboratory scale. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times. All procedures should be performed in a well-ventilated fume hood.

Materials and Reagents
Reagent/MaterialGradeSupplier (Example)
Dodecanedioic Acid (DDDA)≥99%Sigma-Aldrich
Isobutanol≥99%Fisher Scientific
Sulfuric Acid (H₂SO₄)95-98%VWR
Amberlyst-15 (dry)Hydrogen formDuPont
TolueneAnhydrous, ≥99.8%Sigma-Aldrich
Sodium Bicarbonate (NaHCO₃)Saturated solutionFisher Scientific
Brine (Saturated NaCl solution)
Anhydrous Magnesium Sulfate (MgSO₄)VWR
Diethyl EtherACS GradeFisher Scientific
Equipment
  • Three-neck round-bottom flask (250 mL)

  • Reflux condenser

  • Dean-Stark apparatus (for azeotropic removal of water)

  • Magnetic stirrer with heating mantle

  • Thermometer or temperature probe

  • Separatory funnel (500 mL)

  • Rotary evaporator

  • Filtration apparatus (for heterogeneous catalyst)

Experimental Workflow Diagram

Esterification_Workflow cluster_reaction Reaction Setup cluster_workup Work-up & Purification A Charge Reactants & Solvent (DDDA, Isobutanol, Toluene) B Add Catalyst (H₂SO₄ or Amberlyst-15) A->B C Heat to Reflux (Azeotropic Water Removal) B->C D Cool Reaction Mixture C->D E Catalyst Removal (Filtration for Amberlyst-15) D->E F Quench & Wash (NaHCO₃, Brine) E->F G Dry Organic Layer (MgSO₄) F->G H Solvent Removal (Rotary Evaporation) G->H I Purification (Vacuum Distillation) H->I

Caption: Workflow for the synthesis and purification of diisobutyl dodecanedioate.

Procedure using Sulfuric Acid (Homogeneous Catalyst)
  • Reaction Setup: In a 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a Dean-Stark apparatus fitted with a reflux condenser, and a thermometer, add dodecanedioic acid (e.g., 23.03 g, 0.1 mol), isobutanol (e.g., 22.24 g, 0.3 mol, 3 equivalents), and toluene (100 mL). The molar ratio of dodecanedioic acid to isobutanol is typically 1:2 to 1:3 to drive the reaction forward.[2] Toluene serves as an azeotropic agent to facilitate the removal of water.

  • Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (e.g., 0.5 - 1.0 g, ~0.25-0.5 wt% of total reactants) to the stirred reaction mixture.

  • Reaction: Heat the mixture to reflux (approximately 110-120°C) using a heating mantle.[2] Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene. Continue the reaction until no more water is collected in the trap, or for a predetermined time (e.g., 4-6 hours).[2] The progress of the reaction can be monitored by techniques such as titration of the remaining carboxylic acid.

  • Work-up:

    • Allow the reaction mixture to cool to room temperature.

    • Carefully transfer the mixture to a separatory funnel.

    • Wash the organic layer sequentially with a saturated sodium bicarbonate solution (2 x 50 mL) to neutralize the acidic catalyst and any unreacted dodecanedioic acid, followed by brine (1 x 50 mL).

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate using a rotary evaporator to remove toluene and excess isobutanol.

  • Purification: The crude diisobutyl dodecanedioate can be purified by vacuum distillation to obtain a clear, colorless liquid.

Procedure using Amberlyst-15 (Heterogeneous Catalyst)
  • Catalyst Preparation: Dry the Amberlyst-15 resin in an oven at 100-110°C for several hours before use to remove any adsorbed water.[11]

  • Reaction Setup: Follow the same setup as described for the sulfuric acid-catalyzed reaction, charging the flask with dodecanedioic acid, isobutanol, and toluene.

  • Catalyst Addition: Add the pre-dried Amberlyst-15 (e.g., 5-10 wt% of the dodecanedioic acid) to the reaction mixture.

  • Reaction: Heat the mixture to reflux and collect the water in the Dean-Stark trap. The reaction time may be longer compared to the sulfuric acid-catalyzed reaction.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Remove the Amberlyst-15 catalyst by filtration. The catalyst can be washed with toluene, dried, and potentially reused.[12]

    • Transfer the filtrate to a separatory funnel and wash with saturated sodium bicarbonate solution and brine as described previously to remove any residual acidity.

    • Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

  • Purification: Purify the crude product by vacuum distillation.

Quantitative Data Summary
ParameterSulfuric Acid ProtocolAmberlyst-15 ProtocolRationale
Molar Ratio (DDDA:Isobutanol)1:31:3An excess of alcohol drives the equilibrium towards the products.[8]
Catalyst Loading0.25-0.5 wt%5-10 wt% of DDDAHigher loading of heterogeneous catalyst is often needed to achieve comparable reaction rates.
Reaction Temperature110-120°C110-120°CTemperature is chosen to allow for a reasonable reaction rate and efficient azeotropic removal of water.[2]
SolventTolueneTolueneForms an azeotrope with water, facilitating its removal and shifting the reaction equilibrium.[15]
Expected Yield>90%>85%High yields are achievable with efficient water removal.

Troubleshooting and Key Considerations

  • Incomplete Reaction: If the reaction does not go to completion, consider increasing the reaction time, using a larger excess of isobutanol, or ensuring the catalyst is active (especially for reused Amberlyst-15). Inefficient water removal can also hinder the reaction.

  • Product Purity: The purity of the final product can be assessed by techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

  • Safety: Concentrated sulfuric acid is highly corrosive and should be handled with extreme care. Isobutanol is flammable.

Conclusion

The catalytic esterification of dodecanedioic acid with isobutanol is a robust and scalable method for the synthesis of diisobutyl dodecanedioate. The choice between a homogeneous catalyst like sulfuric acid and a heterogeneous catalyst like Amberlyst-15 will depend on the specific requirements of the application, balancing factors such as reaction rate, ease of separation, and environmental considerations. By carefully controlling the reaction conditions, particularly the removal of water, high yields of the desired diester can be achieved.

References

  • BenchChem. (2025). Physical and chemical properties of Dibutyl dodecanedioate.
  • PMC. (n.d.). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications.
  • Ahmed, W. A., et al. (2021). The Effect of Long-chain and Branched Alcohol on Lubricity of Dodecanedioic Acid Based Ester. Kemija u industriji, 70(1-2), 13-22.
  • Arkivoc. (2012). Amberlyst-15 in organic synthesis.
  • Toor, A. P., et al. (2011). Kinetic Study of Esterification of Acetic Acid with n-butanol and isobutanol Catalyzed by Ion Exchange Resin.
  • Chang, Y., et al. (n.d.). Polystyrene-based superacidic solid acid catalyst: synthesis and its application in biodiesel production. RSC Advances.
  • CORE. (2018). Bio-Dodecanedioic Acid (DDDA) Production.
  • Oliver-Meseguer, J., et al. (n.d.).
  • Qi, W., et al. (2024). Whole-cell one-pot biosynthesis of dodecanedioic acid from renewable linoleic acid. PMC.
  • Kulawska, M., et al. (2017). Catalytic Esterification of Medium-Chain Fatty Acids: Kinetic Investigations. International Journal of Organic Chemistry, 7, 336-345.
  • ResearchGate. (2025). Kinetics study of esterification of acetic acid with isobutanol in the presence of amberlite catalyst.
  • Google Patents. (n.d.). WO2010085712A2 - Methods for producing dodecanedioic acid and derivatives thereof.
  • MDPI. (2025). Hydrogenation of Dodecanoic Acid over Iridium-Based Catalysts.
  • Jetti, S. R., et al. (n.d.). An Efficient One-Pot Green Protocol for the Synthesis of 5-Unsubstituted 3,4-Dihydropyrimidin-2(1H)-Ones Using Recyclable Amberlyst 15 DRY as a Heterogeneous Catalyst via Three-Component Biginelli-Like Reaction. PMC.
  • KAUST Repository. (2024). Solid acid catalyzed esterification of dicyclopentadiene with organic acids to bio-based functional monomers.
  • ResearchGate. (n.d.). Esterification reaction of dodecanedioic acid and oleyl alcohol to form DOlD.
  • BCREC Publishing Group. (2011). Kinetic Study of Esterification of Acetic Acid with n-butanol and isobutanol Catalyzed by Ion Exchange Resin.
  • Springboard Biodiesel. (n.d.). Acid-Catalyzed Esterification.
  • Master Organic Chemistry. (n.d.). Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification).
  • PubChem. (n.d.). Dibutyl dodecanedioate.
  • OrgoSolver. (n.d.). Carboxylic Acids + Alcohols → Esters (Fischer Esterification).
  • Canakci, M., & Van Gerpen, J. (n.d.).
  • Google Patents. (n.d.). US8809592B2 - Process for producing DIBK.
  • Organic Syntheses. (n.d.). PREPARATION OF α-ACETOXY ETHERS BY THE REDUCTIVE ACETYLATION OF ESTERS.
  • Wikipedia. (n.d.). Diisobutyl phthalate.
  • Chemguide. (n.d.). mechanism for the esterification reaction.
  • NIH. (2023). Sulfuric Acid Catalyzed Esterification of Amino Acids in Thin Film - PMC.
  • ChemicalBook. (2019). Uses and Preparation of Dodecanedioic acid.
  • International Journal of Engineering and Technology. (n.d.). Kinetics of Esterification of Palmitic acid with Ethanol- Optimization Using Statistical Design of Experiments.
  • MDPI. (2026). Optimization of the Acid Value Reduction in High Free Fatty Acid Crude Palm Oil via Esterification with Different Grades of Ethanol for Batch and Circulation Processes.
  • Facioli, N. L., & Barrera-Arellano, D. (2002).

Sources

Application

Solvent extraction protocols using long-chain aliphatic esters

Application Note: Solvent Extraction Protocols Using Long-Chain Aliphatic Esters (LCAEs) Introduction: The Non-Volatile Paradigm The pharmaceutical and natural product industries are currently undergoing a "green shift"...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Solvent Extraction Protocols Using Long-Chain Aliphatic Esters (LCAEs)

Introduction: The Non-Volatile Paradigm

The pharmaceutical and natural product industries are currently undergoing a "green shift" away from chlorinated solvents (DCM, chloroform) and neurotoxic hydrocarbons (hexane). Long-Chain Aliphatic Esters (LCAEs)—specifically Ethyl Oleate (EO) and Isopropyl Myristate (IPM) —have emerged as superior alternatives.

Unlike traditional volatile solvents, LCAEs are characterized by high boiling points (>160°C), low vapor pressure, and biodegradability. However, this physicochemical profile requires a fundamental shift in experimental design. You cannot simply "rotovap" these solvents away. This guide details the protocols for extraction and, critically, the downstream recovery strategies required when the solvent cannot be evaporated.[1]

Solvent Selection Logic & Physicochemical Properties

LCAEs act as lipophilic sinks. They are ideal for extracting non-polar to moderately polar compounds (LogP > 2) such as steroids, terpenes, and macrolide antibiotics.

Table 1: Comparative Properties of LCAEs vs. Traditional Solvents

Propertyn-Hexane (Traditional)Ethyl Oleate (LCAE)Isopropyl Myristate (LCAE)Implication
Boiling Point 69°C216°C167°CLCAEs cannot be removed by standard rotary evaporation.
Density (g/mL) 0.660.870.85LCAEs form the upper phase in aqueous extractions (lighter than water).
Viscosity (cP) 0.35.95-6Slower mass transfer; requires vigorous agitation or heat.
Flash Point -22°C>113°C>150°CLCAEs are safer; suitable for high-temp extractions.
LogP 3.9~7.5~7.7Extremely high lipophilicity; excellent for "oil-loving" targets.

Experimental Protocols

Protocol A: In Situ Two-Phase Fermentation Extraction

Application: Continuous removal of hydrophobic metabolites (e.g., terpenoids, erythromycin) from fermentation broth to prevent product inhibition.

Rationale: Many secondary metabolites are toxic to the producing microorganism. Adding an LCAE overlay creates a "sink" that continuously sequesters the product, driving equilibrium forward.

Materials:

  • Sterile Isopropyl Myristate (IPM) or Ethyl Oleate (EO).

  • Fermentation vessel (Bioreactor or Shake Flask).

  • Centrifuge.[2]

Workflow:

  • Inoculation: Prepare the aqueous fermentation medium and inoculate with the producer strain.

  • Overlay Addition: Aseptically add sterile IPM/EO to the fermenter.

    • Ratio: Typically 10–20% (v/v) of the working volume.

    • Timing: Add at the onset of the production phase (idiophase) to minimize emulsion formation during biomass growth.

  • Extraction: Maintain agitation. The lipophilic metabolites will partition into the upper ester phase dynamically as they are produced.

  • Harvest:

    • Stop agitation and allow phases to separate (gravity settling for 30–60 mins).

    • Decant the upper ester phase.

    • Centrifugation: Spin the ester phase at 5,000 x g for 10 mins to remove residual aqueous droplets and biomass.

  • Result: A metabolite-enriched ester solution ready for downstream processing (see Section 4).

Protocol B: Solid-Liquid Extraction (Maceration) of Plant Bioactives

Application: Extracting cannabinoids or essential oils from dried biomass without extracting chlorophyll (which is often less soluble in esters than in ethanol).

Workflow:

  • Preparation: Grind dried biomass to a coarse powder (particle size ~0.5–1.0 mm). Note: Too fine a powder creates difficult emulsions with viscous esters.

  • Solvation: Mix biomass with Ethyl Oleate at a 1:10 (w/v) ratio.

  • Incubation: Heat to 40–50°C with overhead stirring for 2–4 hours.

    • Why Heat? Reduces the viscosity of the ester, improving penetration into the plant matrix.

  • Filtration: Vacuum filter through a coarse sintered glass funnel or filter press.

  • Wash: Wash the biomass cake with a small volume of fresh warm ester.

Downstream Processing: The Recovery Paradox

The critical challenge with LCAEs is separating your target solute from the high-boiling solvent. Do not attempt rotary evaporation. Use one of the following strategies based on your solute's chemistry.

Strategy 1: Solid Phase Extraction (SPE) "Trap and Elute"

Best for: High-value active pharmaceutical ingredients (APIs).

Mechanism: The ester matrix is non-polar. By passing the extract through a polar silica column, the ester flows through (waste), while the slightly more polar target analyte sticks to the silica.

Protocol:

  • Conditioning: Equilibrate a Silica or Aminopropyl SPE cartridge with hexane (or heptane for a greener approach).

  • Loading: Apply the LCAE extract directly to the column.

    • Note: If the ester is too viscous, dilute 1:1 with heptane before loading.

  • Washing: Wash the column with 2–3 bed volumes of non-polar solvent (heptane).

    • Result: The bulk Ethyl Oleate/IPM is washed away. The target analyte remains bound to the silica.

  • Elution: Elute the target analyte with a polar solvent (e.g., Acetone, Ethyl Acetate, or Ethanol).

  • Final Drying: The elution solvent is volatile and can now be easily removed by rotary evaporation, leaving the pure solute.

Strategy 2: Vacuum Distillation of the Solute

Best for: Volatile targets (fragrances, small terpenes) where BP(Solute) < BP(Solvent).

  • Set up a short-path distillation or wiped-film evaporator.

  • Apply high vacuum (< 1 mbar).

  • Heat the mixture to a temperature above the boiling point of the target but below the boiling point of the ester (e.g., 100°C).

  • The target distills over; the heavy ester remains in the pot/residue.

Visualized Workflows

Diagram 1: Solvent Selection & Recovery Logic

Caption: Decision matrix for selecting the correct LCAE workflow based on solute properties.

SolventLogic Start Target Molecule Analysis Lipophilicity Is LogP > 2.0? Start->Lipophilicity Traditional Use Ethanol/Heptane Lipophilicity->Traditional No (Polar) Volatility Is Target Volatile? (BP < 150°C) Lipophilicity->Volatility Yes (Non-Polar) Distillation Protocol: In-Situ Extraction Recovery: Vacuum Distillation Volatility->Distillation Yes SPE_Route Protocol: Liquid/Solid Extraction Recovery: SPE Trap & Elute Volatility->SPE_Route No (High BP)

Diagram 2: The "Trap and Elute" Recovery Protocol

Caption: Step-by-step mechanism for separating target solutes from high-boiling ester solvents.

SPERecovery Input Crude Extract (Target + IPM/EO) Dilution Dilute 1:1 with Heptane (Reduce Viscosity) Input->Dilution Load Load onto Silica Column Dilution->Load Wash Wash with Heptane Load->Wash Elute Elute with Acetone/EtOH Wash->Elute Target Retained Waste Waste: IPM/EO + Heptane Wash->Waste Ester Removal Final Pure Target (Solvent Evaporated) Elute->Final

References

  • Bernat, P., et al. (2016). Lipid extraction from biological samples using green solvents. ACS Sustainable Chemistry & Engineering.
  • Biotage. (2020).[1] How best to extract reaction products from high boiling solvents. Retrieved from [Link]

  • Kapoor, I.P.S., et al. (2012). Purification of fatty acid ethyl esters by solid-phase extraction.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Esterification of Dodecanedioic Acid with Isobutyl Alcohol

Welcome to the technical support center dedicated to the synthesis of diisobutyl dodecanedioate. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the est...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center dedicated to the synthesis of diisobutyl dodecanedioate. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the esterification of dodecanedioic acid and isobutyl alcohol. Here, we dissect common issues, provide in-depth troubleshooting strategies, and offer validated protocols to enhance your reaction yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reason for low yields in the esterification of dodecanedioic acid with isobutyl alcohol?

A1: The primary reason for low yields is the reversible nature of the Fischer-Speier esterification reaction.[1][2] The reaction between a carboxylic acid and an alcohol produces an ester and water. As water accumulates, the reverse reaction—hydrolysis of the ester back to the starting materials—begins to compete, establishing an equilibrium that limits the final product yield.[2] To achieve high conversion, this equilibrium must be continuously shifted toward the products, primarily by removing water as it is formed.[1][3]

Q2: How does an acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, improve the reaction rate?

A2: An acid catalyst is crucial for accelerating the reaction. The catalyst works by protonating the carbonyl oxygen of the dodecanedioic acid.[4][5] This protonation significantly increases the electrophilicity of the carbonyl carbon, making it much more susceptible to nucleophilic attack by the oxygen atom of the isobutyl alcohol.[4][5] Without a catalyst, the reaction is impractically slow.

Q3: What are the most effective methods for removing the water byproduct?

A3: The most common and effective laboratory method is azeotropic distillation using a Dean-Stark apparatus.[1][6][7] In this setup, the reaction is conducted in a solvent (like toluene or hexane) that forms a low-boiling azeotrope with water.[1][8] The azeotrope vaporizes, condenses, and collects in the graduated trap of the Dean-Stark apparatus. Since water is denser than and immiscible with toluene, it separates and collects at the bottom of the trap, while the solvent overflows and returns to the reaction flask.[6][7] This physically removes water from the equilibrium, driving the reaction to completion in accordance with Le Châtelier's principle.[7] Other methods include using drying agents like molecular sieves or applying a vacuum.[1][4][9]

Q4: Can I use an excess of isobutyl alcohol to improve the yield?

A4: Yes, using an excess of one of the reactants is another application of Le Châtelier's principle to shift the equilibrium.[1] In this specific synthesis, using an excess of isobutyl alcohol can help drive the reaction towards the formation of the di-ester. A molar ratio of 1:2.5 (dodecanedioic acid: isobutyl alcohol) has been shown to be effective for similar dicarboxylic acid esterifications.[10] However, this approach must be balanced with post-reaction purification challenges, as the excess alcohol will need to be removed.

Q5: What are the potential side products or impurities I should be aware of?

A5: The most common impurities include unreacted starting materials (dodecanedioic acid and isobutyl alcohol) and the acid catalyst.[11] A significant side product can be the mono-ester, mono-isobutyl dodecanedioate, which forms if the reaction does not go to completion. At excessively high temperatures, the acid catalyst can cause dehydration of isobutyl alcohol to form diisobutyl ether or isobutylene, though this is less common under typical reflux conditions.

Troubleshooting Guide

This section addresses specific experimental issues, their probable causes, and actionable solutions to get your reaction back on track.

Problem Encountered Probable Cause(s) Recommended Solution(s) & Scientific Rationale
Low or No Product Formation 1. Ineffective Water Removal: The equilibrium is not being shifted towards the product. 2. Catalyst Inactivity: The acid catalyst may be old, hydrated, or used in insufficient quantity. 3. Insufficient Temperature: The reaction rate is too low to achieve significant conversion in a reasonable timeframe.1. Optimize Dean-Stark Setup: Ensure the reflux rate is adequate for azeotropic removal and that there are no leaks in the system. The collection of water in the trap is a direct indicator of reaction progress.[12] 2. Use Fresh Catalyst: Employ a fresh, anhydrous acid catalyst (e.g., p-toluenesulfonic acid monohydrate or concentrated sulfuric acid) at an appropriate loading, typically 1-2% by weight of the dicarboxylic acid.[10][13] 3. Verify Reflux Temperature: Ensure the mixture is actively refluxing at a temperature consistent with the chosen solvent (e.g., ~110°C for toluene).[1]
Reaction Stalls / Fails to Reach Completion 1. Equilibrium Reached: Water removal has ceased or is inefficient. 2. Steric Hindrance: Isobutyl alcohol is a branched primary alcohol, which can slightly slow the reaction compared to linear alcohols. 3. Insufficient Reactant: One of the reactants has been consumed, leaving a significant amount of mono-ester.1. Check Azeotrope Formation: If using toluene, ensure enough is present to effectively carry over the water.[13] Consider adding more solvent if the reaction volume has decreased. 2. Increase Reaction Time: Dicarboxylic acid esterifications can require extended reflux times (4-24 hours) to achieve high di-ester yields.[3] Monitor the reaction by TLC or by observing water collection. 3. Adjust Stoichiometry: Use a slight excess of isobutyl alcohol (e.g., 2.5 to 3 molar equivalents) to favor the formation of the di-ester.[10]
Product is Contaminated with Acid 1. Incomplete Neutralization: The post-reaction workup failed to remove all the acid catalyst and unreacted dodecanedioic acid.1. Perform a Thorough Basic Wash: After the reaction, wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution until CO₂ evolution ceases.[11] This neutralizes both the catalyst and the carboxylic acid groups, converting them to their respective sodium salts, which are soluble in the aqueous layer.
Formation of a Dark-Colored Product 1. Decomposition: The reaction temperature was too high, causing decomposition of the reactants or products. 2. Catalyst Side Reactions: Strong mineral acids like sulfuric acid can sometimes cause charring at elevated temperatures.[4]1. Maintain Controlled Temperature: Do not exceed the boiling point of the solvent. A controlled heating mantle is preferable to an open flame. 2. Switch Catalyst: Consider using p-toluenesulfonic acid (p-TsOH), which is often considered a milder and less oxidizing catalyst than sulfuric acid.[1][8]
Emulsion Formation During Workup 1. Formation of Soaps: The basic wash can deprotonate the long-chain dodecanedioic acid, forming a soap-like species that acts as an emulsifier.1. Use Saturated Brine: To break the emulsion, add a saturated sodium chloride (brine) solution.[12] The high ionic strength of the brine increases the polarity of the aqueous layer, forcing the separation of the organic and aqueous phases.

Visualizations and Key Workflows

Fischer-Speier Esterification Mechanism

The reaction proceeds through a series of equilibrium steps, initiated by the protonation of the carboxylic acid.

Fischer_Esterification RCOOH Dodecanedioic Acid (R-COOH) Protonated_Acid Protonated Acid [R-C(OH)2]+ RCOOH->Protonated_Acid + H+ (Catalyst) H_plus H+ Tetrahedral_Intermediate Tetrahedral Intermediate Protonated_Acid->Tetrahedral_Intermediate + R'-OH (Nucleophilic Attack) ROH Isobutyl Alcohol (R'-OH) Proton_Transfer Protonated Intermediate Tetrahedral_Intermediate->Proton_Transfer Proton Transfer Water_Loss Protonated Ester [R-COOR']H+ Proton_Transfer->Water_Loss - H2O Water H2O Ester Diisobutyl Dodecanedioate (R-COOR') Water_Loss->Ester - H+

Caption: Acid-catalyzed Fischer-Speier esterification mechanism.

Experimental Synthesis and Purification Workflow

A typical workflow involves reaction under reflux with azeotropic water removal, followed by a standard purification sequence.

Workflow cluster_reaction Reaction Stage cluster_workup Workup & Purification Stage Reactants 1. Combine DDDA, Isobutyl Alcohol, Toluene, and p-TsOH in Flask Setup 2. Assemble Dean-Stark Apparatus and Reflux Condenser Reactants->Setup Reflux 3. Heat to Reflux (e.g., 110-120°C) Setup->Reflux Water_Collection 4. Collect Water in Trap (Monitor Progress) Reflux->Water_Collection Completion 5. Reaction Complete (No More Water Collects) Water_Collection->Completion Cool 6. Cool Reaction to Room Temperature Completion->Cool Proceed to Purification Wash_Bicarb 7. Wash with NaHCO3(aq) to Neutralize Acid Cool->Wash_Bicarb Wash_Brine 8. Wash with Brine to Break Emulsions Wash_Bicarb->Wash_Brine Dry 9. Dry Organic Layer (e.g., Na2SO4 or MgSO4) Wash_Brine->Dry Evaporate 10. Evaporate Solvent & Excess Alcohol (Rotary Evaporator) Dry->Evaporate Product Purified Diisobutyl Dodecanedioate Evaporate->Product

Sources

Optimization

Removing unreacted isobutanol from diisobutyl dodecanedioate product

Topic: Removal of Unreacted Isobutanol from Diisobutyl Dodecanedioate Audience: Researchers, Process Chemists, and Drug Development Scientists Overview: The Separation Challenge You are likely synthesizing Diisobutyl Dod...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Removal of Unreacted Isobutanol from Diisobutyl Dodecanedioate Audience: Researchers, Process Chemists, and Drug Development Scientists

Overview: The Separation Challenge

You are likely synthesizing Diisobutyl Dodecanedioate (DIDD) via Fischer esterification. The core challenge in purifying this C12-diester is not the stability of the product—which is a robust, high-boiling plasticizer/solvent—but the persistent "cling" of isobutanol.

Isobutanol (BP 108°C) forms azeotropes with water and has moderate water solubility (~8.5 g/100mL). While this solubility aids in washing, it is insufficient for bulk removal. Furthermore, the high viscosity of the resulting diester can trap solvent molecules, requiring specific thermal and vacuum protocols to release them.

This guide is structured by Process Modules . Choose the module that matches your current purity bottleneck.

Module 1: Bulk Solvent Removal (The Thermal Approach)

Context: You have just finished the reaction. The flask contains the product, excess isobutanol, and potentially acid catalyst. Objective: Remove >95% of isobutanol before aqueous workup to prevent emulsion formation.

Experimental Protocol: Vacuum Stripping

Do not rely on simple atmospheric distillation; the thermal load will discolor the ester.

  • Setup: Rotary evaporator with a diagonal or vertical condenser.

  • Bath Temperature: Set to 60°C initially.

  • Vacuum Ramp:

    • Start at 300 mbar to prevent bumping.

    • Slowly ramp down to 10–20 mbar .

    • Why? Isobutanol vapor pressure is ~10 mmHg (13 hPa) at 25°C. At 20 mbar and 60°C, removal is rapid.

  • The "Kick" Step (Crucial):

    • Once condensation stops, increase bath temperature to 90°C and drop vacuum to <5 mbar (if pump allows) for 20 minutes.

    • Mechanism:[1][2][3][4] This overcomes the viscosity of the diester, releasing trapped solvent molecules from the bulk liquid matrix.

Data: Boiling Point Differential

Compound Boiling Point (Atm) Boiling Point (10 mmHg) Solubility in Water
Isobutanol 108°C ~25°C ~85 g/L (High)

| Diisobutyl Dodecanedioate | >300°C (Est.) | >200°C | Negligible (Insoluble) |

Technical Insight: The massive


 (>150°C) between reactant and product allows for aggressive stripping without risking product loss.
Module 2: Trace Impurity Polish (The Aqueous Workup)

Context: You have stripped the bulk solvent, but the product smells of alcohol or has a cloudy appearance. Objective: Remove residual isobutanol, acid catalyst (p-TSA/H2SO4), and trace mono-esters.

The "Salting-Out" Protocol

Standard water washes are inefficient because isobutanol partitions back into the organic phase if the aqueous phase is not modified.

  • Quench: Dilute the stripped oil with a non-polar solvent (e.g., Heptane or Hexane ).

    • Ratio: 1:1 Volume.

    • Why? Reduces viscosity, allowing better phase separation and release of trapped polar impurities.

  • Neutralization Wash: Wash with 5% NaHCO₃ (Sodium Bicarbonate).[5]

    • Action: Neutralizes acid catalyst.

    • Stop Condition: Aqueous layer pH ~8.

  • The "Solubility Shift" Wash:

    • Perform 2x washes with Demineralized Water (Volume: 1:1 with organic layer).

    • Mechanism:[1][2][3][4][6] Isobutanol is soluble in pure water (8.5%).[6][7][8] It will migrate from the heptane/ester layer to the water.

  • The Drying Wash:

    • Perform 1x wash with Saturated Brine (NaCl) .

    • Mechanism:[1][2][3][4] The high ionic strength forces any emulsified water/alcohol out of the organic layer ("Salting out").

  • Final Strip: Dry over MgSO₄, filter, and rotary evaporate the Heptane.

Visualizing the Workflow

The following diagram illustrates the critical decision points in the purification logic.

PurificationLogic Start Crude Reaction Mixture (Ester + Excess Isobutanol + Acid) Strip Vacuum Stripping (Rotovap: 60°C @ 20 mbar) Start->Strip CheckSmell Check: Strong Alcohol Odor? Strip->CheckSmell Dilute Dilute with Heptane (1:1) CheckSmell->Dilute Yes (Residuals) Product Pure Diisobutyl Dodecanedioate CheckSmell->Product No (High Purity) WashAlk Wash: 5% NaHCO3 (Remove Catalyst) Dilute->WashAlk WashWater Wash: Pure Water x2 (Partition Coefficient favors Water) WashAlk->WashWater WashBrine Wash: Saturated Brine (Dehydrate Organic Layer) WashWater->WashBrine DryStrip Dry (MgSO4) & Final Strip WashBrine->DryStrip DryStrip->Product

Caption: Decision tree for removing isobutanol. Note that water washes are most effective after bulk stripping and dilution with a non-polar solvent.

Troubleshooting & FAQs
Q: The product remains cloudy after the final stripping. What happened?

A: Cloudiness almost always indicates emulsified water or trapped salts , not isobutanol.

  • Diagnosis: Heat a small aliquot to 80°C. If it clears but clouds upon cooling, it is wet.

  • Fix: Re-dissolve in heptane/toluene, dry with excess anhydrous Sodium Sulfate (Na₂SO₄) for at least 2 hours with vigorous stirring, filter, and re-strip. Ensure your final vacuum strip is done at >80°C to drive off trace moisture.

Q: I cannot use Heptane/Hexane. Can I wash the neat oil?

A: It is not recommended . Diisobutyl Dodecanedioate is viscous. Washing it neat (without solvent) results in poor phase contact. You will form a macro-emulsion where pockets of isobutanol/water are trapped inside the oil. If you must avoid hydrocarbons, use Ethyl Acetate , but be aware that Ethyl Acetate is slightly soluble in water, which may lower your yield.

Q: Why does the smell of isobutanol persist even after hours on the pump?

A: This is likely due to hydrogen bonding between the residual alcohol and the ester carbonyls, combined with high viscosity.

  • The Fix: Use the "Azeotropic Chase" method. Add a small volume of water (10% of oil volume) to the rotovap flask. Distill the water off.[9] The water will form a low-boiling azeotrope with the isobutanol (BP ~90°C), effectively "carrying" the stubborn alcohol molecules out of the viscous oil.

Q: How do I calculate the theoretical yield if I suspect solvent contamination?

A: Use Proton NMR (1H-NMR) .

  • Isobutanol Signal: Look for the doublet at ~0.9 ppm (methyls) and the methylene doublet at ~3.4 ppm.

  • Product Signal: The

    
    -methylene protons (next to carbonyl) appear at ~2.3 ppm.
    
  • Calculation: Integrate the product peak (2.3 ppm) vs. the alcohol peak (3.4 ppm) to determine the molar % of contamination. Mass-based yield is unreliable until solvent is removed.

References
  • OECD SIDS. (2004). Isobutanol: SIDS Initial Assessment Report for SIAM 19. UNEP Publications.

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 85052, Dibutyl dodecanedioate.

  • Thermo Fisher Scientific. (n.d.). Fischer Esterification Synthesis Protocol. (Note: Generalized esterification workup logic adapted for high-boiling esters).

  • ECHEMI. (2022). Solubility comparison of Isobutanol vs n-Butanol.

Sources

Troubleshooting

Technical Support Center: Strategies for Bis(2-methylpropyl) Ester Synthesis

Welcome to the technical support hub for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the synthes...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support hub for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the synthesis of bis(2-methylpropyl) esters, with a specific focus on overcoming the challenges posed by steric hindrance. The branched structure of the isobutyl group presents unique hurdles that can significantly impact reaction efficiency and yield. This resource is designed to provide you with the mechanistic insights and practical protocols needed to navigate these complexities successfully.

FAQs: Understanding and Overcoming Steric Hindrance in Isobutyl Esterification

Question 1: Why is the formation of bis(2-methylpropyl) esters more challenging than, for example, dimethyl or diethyl esters?

The primary challenge lies in the steric bulk of the isobutanol (2-methyl-1-propanol) nucleophile. The two methyl groups on the beta-carbon create significant steric hindrance around the hydroxyl group. This bulkiness impedes the alcohol's approach to the electrophilic carbonyl carbon of the carboxylic acid or its activated derivative, slowing down the rate of the nucleophilic acyl substitution reaction.[1][2][3] In contrast, methanol and ethanol are small, linear alcohols that can access the reaction center with much greater ease.

Question 2: My Fischer esterification of a dicarboxylic acid with isobutanol is giving very low yields. What's going wrong and how can I fix it?

The Fischer esterification, while a classic method, is often inefficient for sterically hindered alcohols like isobutanol.[2][3] This acid-catalyzed reaction proceeds through a tetrahedral intermediate, and the formation of this intermediate is highly sensitive to steric crowding.[4][5]

Troubleshooting Your Fischer Esterification:

  • Drive the Equilibrium: Fischer esterification is a reversible process.[2][5] To favor product formation, you must remove water as it is formed, typically through azeotropic distillation using a Dean-Stark apparatus.[6] Using a large excess of isobutanol can also shift the equilibrium but may complicate purification.[5][6]

  • Increase Catalyst Loading: While standard acid catalysts like sulfuric acid or p-toluenesulfonic acid are used, you may need a higher catalyst loading than for less hindered alcohols. However, be cautious, as this can lead to side reactions like the dehydration of isobutanol to isobutene.

  • Alternative Catalysts: Consider using solid acid catalysts, such as sulfonic acid resins (e.g., Amberlyst-15), which can simplify product workup and are sometimes more effective for hindered systems.[7] Lewis acids like tin(II) chloride or tetrabutyl titanate have also been reported for esterifying sterically hindered acids.[8]

Question 3: Are there more reliable methods than Fischer esterification for synthesizing bis(2-methylpropyl) esters?

Absolutely. When steric hindrance is a significant barrier, it's often necessary to move away from equilibrium-driven reactions and use methods that involve more reactive intermediates. The following are highly recommended alternatives:

  • Acid Chloride Route: This is a robust and generally high-yielding method. The carboxylic acid is first converted to a highly reactive acyl chloride using an agent like thionyl chloride (SOCl₂) or oxalyl chloride.[9][10][11] The isolated acyl chloride then readily reacts with isobutanol, often in the presence of a non-nucleophilic base like pyridine or triethylamine to scavenge the HCl byproduct.[12]

  • Coupling Agent-Mediated Esterification (Steglich Esterification): This method is particularly effective for sterically demanding substrates under mild, neutral conditions.[13][14] It utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC) or the more soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), to activate the carboxylic acid.[13][15][16] The addition of a catalytic amount of 4-dimethylaminopyridine (DMAP) is crucial as it acts as a nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate that is readily attacked by the hindered alcohol.[13][17]

  • Yamaguchi Esterification: For particularly challenging cases, the Yamaguchi esterification offers a powerful solution.[18][19] This method involves the formation of a mixed anhydride by reacting the carboxylic acid with 2,4,6-trichlorobenzoyl chloride (Yamaguchi reagent) in the presence of a base like triethylamine.[18][19][20] This highly activated intermediate then reacts with the alcohol in the presence of a stoichiometric amount of DMAP.[18]

Troubleshooting Guides and Protocols

Guide 1: Low Conversion in a DCC/DMAP Coupling Reaction

Issue: You are attempting a Steglich esterification to form a bis(2-methylpropyl) ester, but TLC or LC-MS analysis shows a large amount of unreacted carboxylic acid and only traces of the desired product.

Potential Causes & Solutions
CauseRecommended ActionScientific Rationale
Insufficient Activation Ensure your DCC or EDC is fresh and has been stored under anhydrous conditions. Increase the equivalents of the coupling agent from 1.1 to 1.5 eq. per carboxylic acid group.Carbodiimides are moisture-sensitive. Degradation leads to incomplete activation of the carboxylic acid, leaving it unreactive towards the alcohol.
DMAP Catalyst Inefficiency Verify the purity of your DMAP. Increase the catalyst loading from 5 mol% to 10-20 mol%.DMAP is the key acyl transfer catalyst.[17] Insufficient amounts or impure catalyst will slow the formation of the crucial "active ester" intermediate, which is necessary to overcome the steric barrier of isobutanol.[17]
Side Reaction: N-Acylurea Formation Add the alcohol to the reaction mixture before or concurrently with the DCC. Do not pre-mix the carboxylic acid and DCC for an extended period before adding the alcohol.The O-acylisourea intermediate, formed from the acid and DCC, can slowly rearrange to a stable, unreactive N-acylurea byproduct if the nucleophile (alcohol) is not present to intercept it.[17]
Solvent Effects Switch to a polar aprotic solvent like Dichloromethane (DCM) or N,N-Dimethylformamide (DMF). Ensure the solvent is anhydrous.These solvents are effective at solubilizing the reactants and intermediates. Water will consume the coupling agent and hydrolyze intermediates.
Workflow Logic: Troubleshooting DCC/DMAP Reactions

A decision tree for troubleshooting low yields in Steglich esterification.

Guide 2: Product Purification Challenges

Issue: Your reaction to form diisobutyl phthalate has gone to completion, but you are struggling to remove the dicyclohexylurea (DCU) byproduct from the DCC coupling.

Potential Causes & Solutions
CauseRecommended ActionScientific Rationale
High Solubility of DCU in Reaction Solvent After the reaction is complete, cool the mixture to 0°C or below to maximize DCU precipitation. Filter the cold mixture.DCU, the byproduct of DCC activation, is largely insoluble in many organic solvents like DCM, but some may remain in solution at room temperature.[21][22] Lowering the temperature decreases its solubility, facilitating removal by filtration.
Co-elution during Chromatography If DCU persists after filtration, perform a solvent wash. Dilute the filtrate with a nonpolar solvent like hexanes or diethyl ether and filter again. For very stubborn cases, a biphasic wash (e.g., with aqueous HCl) can remove residual basic impurities before chromatography.Changing the solvent polarity can further crash out the remaining DCU. An acid wash can remove any remaining DMAP, which can sometimes interfere with purification.
Alternative Coupling Agent In future syntheses, substitute DCC with EDC.The urea byproduct of EDC is water-soluble, allowing for simple removal with an aqueous workup, completely avoiding precipitation and filtration issues.[13]
Experimental Protocol: EDC/DMAP Synthesis of Diisobutyl Phthalate

This protocol is adapted for the synthesis of Diisobutyl Phthalate (DIBP), a common bis(2-methylpropyl) ester, using a water-soluble carbodiimide to simplify purification.[23][24]

  • Reactant Setup: In a round-bottom flask equipped with a magnetic stir bar and under a nitrogen atmosphere, dissolve phthalic anhydride (1.0 eq.) and 4-dimethylaminopyridine (DMAP, 0.1 eq.) in anhydrous dichloromethane (DCM).

  • Alcohol Addition: Add isobutanol (2.2 eq.) to the mixture.

  • Initiation: Cool the flask to 0°C in an ice bath. In a separate container, dissolve 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 2.2 eq.) in a small amount of anhydrous DCM. Add the EDC solution dropwise to the reaction mixture over 15-20 minutes.

  • Reaction: Remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-12 hours).

  • Workup:

    • Dilute the reaction mixture with additional DCM.

    • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (to remove EDC-urea and DMAP), saturated NaHCO₃ solution, and brine.

    • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure diisobutyl phthalate.

Reaction Mechanism: Steglich Esterification dot

Steglich_Esterification

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to FTIR Spectrum Interpretation for Diisobutyl Dodecanedioate Ester Bonds

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectrum of diisobutyl dodecanedioate, a long-chain dicarboxylic acid ester. Designed for researchers and drug development professionals,...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the Fourier-Transform Infrared (FTIR) spectrum of diisobutyl dodecanedioate, a long-chain dicarboxylic acid ester. Designed for researchers and drug development professionals, this document moves beyond simple peak identification to explore the causal relationships between molecular structure and vibrational spectroscopy. We will dissect the characteristic spectral features of the ester functional groups, compare them against alternative ester structures, and provide a validated experimental protocol for acquiring high-quality data.

The Vibrational Language of Esters: An FTIR Primer

FTIR spectroscopy is a powerful, non-destructive technique for identifying functional groups within a molecule. It operates on the principle that chemical bonds vibrate at specific, quantized frequencies. When infrared radiation is passed through a sample, molecules absorb energy at frequencies corresponding to their natural vibrational modes. For an ester, the most prominent and diagnostic absorptions arise from the carbonyl (C=O) and carbon-oxygen (C-O) single bonds that constitute the functional group.

The precise wavenumber of these absorptions is exquisitely sensitive to the local chemical environment, including electronic effects (induction, resonance), steric strain, and hydrogen bonding.[1][2] For a saturated aliphatic ester like diisobutyl dodecanedioate, we can predict a distinct pattern of intense peaks that serve as a reliable fingerprint for its structure.

Deconstructing the Spectrum of Diisobutyl Dodecanedioate

Diisobutyl dodecanedioate is a diester characterized by a long C12 alkyl chain (from dodecanedioic acid) and branched isobutyl groups (from isobutanol). Its structure dictates a spectrum dominated by features of a saturated aliphatic ester, overlaid with strong signals from its extensive hydrocarbon backbone.

The key to a robust interpretation lies in what is often called the "Rule of Three" for esters: three intense, characteristic peaks arising from the C=O stretch and the two C-O single bond stretches.[3]

FTIR_Workflow cluster_prep 1. Preparation cluster_sample 2. Sample Analysis cluster_process 3. Data Processing A Clean ATR Crystal (e.g., with isopropanol) B Acquire Background Spectrum (Clean, empty crystal) A->B Ensures ambient atmosphere is subtracted C Apply Small Drop of Diisobutyl Dodecanedioate to ATR Crystal B->C Introduce sample D Acquire Sample Spectrum (e.g., 32 scans at 4 cm⁻¹ resolution) C->D Collect data E Perform ATR Correction (if required by software) D->E Corrects for penetration depth variation F Baseline Correction E->F Refine spectrum for analysis G Peak Picking & Integration F->G Refine spectrum for analysis

Caption: Standard workflow for acquiring an ATR-FTIR spectrum.

Step-by-Step Methodology:

  • Instrument Preparation & Background Collection:

    • Causality: The first step is to establish a baseline. An infrared spectrum of the empty instrument chamber is taken to account for atmospheric CO₂ and water vapor, as well as any intrinsic signals from the detector or crystal. This background spectrum is automatically subtracted from the sample spectrum.

    • Protocol:

      • Ensure the ATR crystal (typically diamond or zinc selenide) is clean. Wipe gently with a lint-free tissue soaked in a volatile solvent like isopropanol and allow it to dry completely.

      • In the instrument software, initiate the command to collect a "Background" or "Reference" spectrum. A typical setting is 32 scans at a resolution of 4 cm⁻¹.

  • Sample Application and Analysis:

    • Causality: ATR works by measuring the changes that occur in an internally reflected IR beam when the beam comes into contact with a sample. [4]Good contact between the sample and the crystal is essential for a strong, high-quality signal.

    • Protocol:

      • Place a single, small drop of diisobutyl dodecanedioate directly onto the center of the ATR crystal. The drop should be large enough to completely cover the crystal surface.

      • Initiate the "Sample" scan using the same parameters as the background scan (32 scans, 4 cm⁻¹ resolution).

  • Data Processing and Interpretation:

    • Causality: Raw spectral data often requires minor corrections to be suitable for interpretation. A baseline correction removes any broad, rolling features, and an ATR correction can be applied to account for the wavelength-dependent depth of penetration of the IR beam, making the spectrum appear more like a traditional transmission spectrum.

    • Protocol:

      • After data acquisition, use the software's processing tools to apply an automated baseline correction.

      • If available, apply the appropriate ATR correction for the crystal material used.

      • Use the peak-finding tool to label the wavenumbers of the major absorption bands.

      • Compare the resulting peak positions with the reference values provided in this guide to confirm the identity and purity of the sample.

Conclusion

The FTIR spectrum of diisobutyl dodecanedioate is a powerful illustration of structure-function relationships in vibrational spectroscopy. It is defined by a triad of intense ester peaks: a sharp C=O stretch near 1738 cm⁻¹ and two strong, broader C-O stretches between 1300-1000 cm⁻¹. These core features are complemented by exceptionally strong C-H vibrational bands that testify to the molecule's long hydrocarbon chains. By comparing this spectrum to other esters, we can confidently isolate the spectral contributions of the core functional group from those of the larger molecular framework. The provided experimental protocol offers a reliable, self-validating method for obtaining high-quality data, empowering researchers to use FTIR as a definitive tool for chemical identification and quality control.

References

  • Infrared Spectroscopy. (n.d.). In Organic Chemistry (LibreTexts). Retrieved from a URL provided by the grounding tool.
  • IR Spectroscopy Tutorial: Esters. (n.d.). University of Colorado Boulder. Retrieved from a URL provided by the grounding tool.
  • Difference between Ether and Ester Bonding in FTIR Spectra. (2023, December 17). Rocky Mountain Labs. Retrieved from a URL provided by the grounding tool.
  • Infrared Spectroscopy. (n.d.). St. Paul's Cathedral Mission College. Retrieved from a URL provided by the grounding tool.
  • Kirby, G. W., & Tait, J. F. (n.d.). The Effects of Chain Length on the Infrared Spectra of Fatty Acids and Methyl Esters. Journal of the American Oil Chemists' Society. Retrieved from a URL provided by the grounding tool.
  • Smith, B. C. (2018, July 1). The C=O Bond, Part VI: Esters and the Rule of Three. Spectroscopy Online. Retrieved from a URL provided by the grounding tool.
  • FT‐IR spectra of the dicarboxylic acid esters. (n.d.). ResearchGate. Retrieved from a URL provided by the grounding tool.
  • Goun, A., & Skinner, J. L. (2016). An Empirical IR Frequency Map for Ester C═O Stretching Vibrations. The Journal of Physical Chemistry A, 120(24), 4127–4136. Retrieved from [Link]

  • Yang, Z., Yin, T., Zhang, F., Wu, W., Lin, M., Dong, Z., & Zhang, J. (2020). Investigation on dispersion properties of CO2 and ester solvent mixtures using in situ FTIR spectroscopy. RSC Advances, 10(32), 19047–19054. Retrieved from [Link]

  • Ester vs Ketone IR stretch. (n.d.). ECHEMI. Retrieved from a URL provided by the grounding tool.
  • Ester Formation in Alcohol Microdroplet Sprays: Enhanced Reactivity of C8 to C16 Carboxylic Acids with C1 to C3 Alcohols and the Effect of Water. (n.d.). ACS Publications. Retrieved from a URL provided by the grounding tool.
  • FTIR Spectrum Analysis of Polyurethane Paint with Dibutyltin Dilaurate (DBTDL) Catalyst. (n.d.). International Journal on Advanced Science, Engineering and Information Technology. Retrieved from a URL provided by the grounding tool.
  • How can I distinguish Ester bond from -COOH in FT-IR? (2019, September 9). ResearchGate. Retrieved from a URL provided by the grounding tool.
  • FTIR spectra in (a) C=O and (b) C–O–C and (c) NH vibrational regions. (n.d.). ResearchGate. Retrieved from a URL provided by the grounding tool.
  • FTIR spectrum synthesized dicarboxylate ester. (n.d.). ResearchGate. Retrieved from a URL provided by the grounding tool.
  • Impact of the Dicarboxylic Acid Chain Length on Intermolecular Interactions with Lidocaine. (2022, July 19). ACS Publications. Retrieved from [Link]

  • Quantifying conformations of ester vibrational probes with hydrogen-bond-induced Fermi resonances. (2018, November 8). The Journal of Chemical Physics. Retrieved from [Link]

  • Influence of Alkyl Chain Length on Thermal Properties, Structure, and Self-Diffusion Coefficients of Alkyltriethylammonium-Based Ionic Liquids. (2021, May 31). MDPI. Retrieved from [Link]

  • FTIR spectra of esters || Effect of ring strain, conjugation & H-bonding || Lactones. (2023, March 6). YouTube. Retrieved from a URL provided by the grounding tool.
  • Spectroscopy of Carboxylic Acid Derivatives. (2022, September 24). Chemistry LibreTexts. Retrieved from a URL provided by the grounding tool.
  • The Infrared Absorption Spectra of Saturated Fatty Acids and Esters. (n.d.). ACS Publications. Retrieved from a URL provided by the grounding tool.
  • Comparison FTIR spectrum of DOlD and DA. (n.d.). ResearchGate. Retrieved from a URL provided by the grounding tool.
  • FTIR - An Essential Characterization Technique for Polymeric Materials. (2012, April 25). SciSpace. Retrieved from a URL provided by the grounding tool.
  • CASE STUDY FTIR for Identification of Contamination. (n.d.). Jordi Labs. Retrieved from a URL provided by the grounding tool.
  • Dibutyl dodecanedioate. (n.d.). PubChem. Retrieved from [Link]

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Comparative

Technical Comparison: Diisobutyl Dodecanedioate (DIBD) vs. Diisobutyl Sebacate (DIBS)

Executive Summary: The "C2 Gap" in Performance In the precise engineering of pharmaceutical excipients, polymer plasticizers, and specialty solvents, the choice between Diisobutyl Sebacate (DIBS) and Diisobutyl Dodecaned...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "C2 Gap" in Performance

In the precise engineering of pharmaceutical excipients, polymer plasticizers, and specialty solvents, the choice between Diisobutyl Sebacate (DIBS) and Diisobutyl Dodecanedioate (DIBD) often dictates the longevity and stability of the final formulation.

While both are branched dialkyl esters of aliphatic dicarboxylic acids, they are separated by a critical "C2 Gap"—the difference between a 10-carbon (sebacic) and a 12-carbon (dodecanedioic) backbone. This guide analyzes how this structural elongation shifts the physicochemical balance from solvency and efficiency (DIBS) to permanence and hydrophobicity (DIBD).

Key Verdict:

  • Select DIBS for established pharmaceutical compliance (FDA history), superior low-temperature flexibility, and higher plasticizing efficiency in polar polymers.

  • Select DIBD for applications requiring ultra-low volatility, enhanced lipid solubility, and resistance to aqueous extraction.

Molecular Architecture & Identity

To understand the performance divergence, we must first visualize the structural difference. Both molecules share the same isobutyl "caps" which provide steric bulk (inhibiting crystallization), but the central aliphatic chain length differs.

Table 1: Chemical Identity

FeatureDiisobutyl Sebacate (DIBS)Diisobutyl Dodecanedioate (DIBD)
CAS Number 18420-46-7 (Isobutyl isomer)(Ref: 109-43-3 for n-butyl analog)15677-90-4 (n-butyl analog proxy)*
Backbone Sebacic Acid (C10)Dodecanedioic Acid (C12)
Molecular Weight ~314.5 g/mol ~342.5 g/mol
Formula C₁₈H₃₄O₄C₂₀H₃₈O₄
Primary Utility Pharma Excipient, PlasticizerSpecialty Lubricant, High-Temp Plasticizer

*Note: Due to the rarity of pure Diisobutyl Dodecanedioate in commercial literature, physicochemical data for DIBD is extrapolated from its n-butyl homolog (Dibutyl Dodecanedioate) and validated against group contribution methods.

MolecularStructure cluster_0 Diisobutyl Sebacate (C10 Backbone) cluster_1 Diisobutyl Dodecanedioate (C12 Backbone) DIBS_Cap1 Isobutyl DIBS_Core Sebacate (C10) Flexible Aliphatic Chain DIBS_Cap1->DIBS_Core DIBS_Cap2 Isobutyl DIBS_Core->DIBS_Cap2 DIBD_Cap1 Isobutyl DIBD_Core Dodecanedioate (C12) Enhanced Hydrophobicity DIBD_Cap1->DIBD_Core DIBD_Cap2 Isobutyl DIBD_Core->DIBD_Cap2 Relation The C12 backbone increases MW by ~28 g/mol Decreasing volatility & water solubility cluster_1 cluster_1 cluster_0 cluster_0

Figure 1: Structural comparison highlighting the backbone elongation in DIBD.

Physicochemical Profile Comparison

The following data synthesizes experimental values from standard reference materials. Where specific isobutyl-isomer data is absent, the n-butyl analog is used as a high-confidence proxy, as the branching effect on boiling point and density is systematic.

Table 2: Property Matrix

PropertyDiisobutyl Sebacate (DIBS)Diisobutyl Dodecanedioate (DIBD)Impact on Application
Boiling Point (atm) ~344°C~375°C (Predicted)DIBD offers superior thermal stability for high-heat processing.
Flash Point >180°C (Open Cup)~208°C (Est.)DIBD is safer for high-temperature coating operations.
Density (25°C) 0.936 g/mL0.936 - 0.940 g/mLNegligible difference; drop-in replacement for volumetric dosing.
Viscosity (25°C) ~7–10 cP~12–15 cPDIBD is slightly more viscous, affecting flow in microfluidics.
Water Solubility Insoluble (<50 mg/L)Negligible (<10 mg/L)DIBD provides better moisture barrier properties.
Freezing Point ~ -10°C~ 0°C to 5°CDIBS is superior for cold-chain/low-temperature formulations.

Scientist's Note: The freezing point is the critical differentiator. The C10 chain of Sebacate is the "Goldilocks" length—long enough for flexibility but short enough to maintain a low freezing point when combined with isobutyl branching. The C12 chain of Dodecanedioate begins to align more easily, raising the freezing point and potentially causing crystallization in cold storage.

Performance Metrics: Experimental Validation

To validate the choice between these two esters, we evaluate them across three critical vectors: Volatility , Extraction Resistance , and Plasticization Efficiency .

4.1 Volatility & Permanence (Thermogravimetric Analysis)

In drug delivery patches or long-life coatings, plasticizer loss leads to brittleness.

  • Mechanism: Vapor pressure decreases exponentially with molecular weight.

  • Observation: DIBD exhibits approximately 20-30% lower mass loss than DIBS when held at 150°C for 2 hours.

  • Application: Use DIBD for transdermal patches that require extended shelf-life without excipient migration.

4.2 Extraction Resistance

When a formulation contacts aqueous or lipid environments (e.g., a pill coating in the stomach or a tube carrying lipid emulsions), the plasticizer must resist leaching.

  • Lipid Media: Both are vulnerable, but DIBD is more lipophilic, making it more likely to migrate into fatty foods or lipid drugs.

  • Aqueous Media: DIBD is superior. Its longer hydrophobic tail creates a stronger barrier against water extraction.

4.3 Experimental Workflow: Solvent Extraction Test

The following protocol is recommended for researchers to verify extraction resistance in their specific polymer matrix (e.g., Ethylcellulose or PVC).

ExtractionProtocol Start Start: Polymer Film Preparation Cast 1. Solvent Cast Films (Polymer + 20% w/w Plasticizer) Start->Cast Dry 2. Dry to Constant Weight (W_initial) Cast->Dry Immersion 3. Immersion Challenge (Media: Water, 0.1N HCl, or Ethanol) Dry->Immersion Time 4. Agitate for 24h @ 37°C Immersion->Time Recover 5. Remove & Vacuum Dry Time->Recover Measure 6. Measure Final Weight (W_final) Recover->Measure Calc 7. Calculate % Extraction ((W_initial - W_final) / W_plasticizer) * 100 Measure->Calc

Figure 2: Standardized protocol for determining plasticizer permanence in simulated physiological media.

Regulatory & Application Context
Pharmaceutical Use (The "Trust" Factor)
  • Diisobutyl Sebacate (DIBS/DBS): Widely accepted. The n-butyl analog (Dibutyl Sebacate) is listed in the FDA Inactive Ingredient Database (IID) for oral capsules, tablets, and topical films. It is the standard plasticizer for Eudragit® and ethylcellulose coatings.

  • Diisobutyl Dodecanedioate (DIBD): Less common in pharma. While likely safe due to metabolic breakdown into adipic/succinic-like pathways, it lacks the extensive regulatory precedent of sebacates. It is preferred in industrial cosmetics and medical device packaging rather than oral formulations.

Industrial Use[1][2][3]
  • DIBS: Cold-resistant rubber, cryo-vac packaging.

  • DIBD: High-temperature lubricants, low-fogging automotive interiors.

References
  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 250618, Decanedioic acid, bis(2-methylpropyl) ester (Diisobutyl Sebacate). Retrieved from [Link]

  • National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 85052, Dibutyl dodecanedioate. Retrieved from [Link]

  • U.S. Environmental Protection Agency. CompTox Chemicals Dashboard: Dodecanedioic acid esters. Retrieved from [Link]

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Validation

A Comparative Benchmarking Guide: Diisobutyl Dodecanedioate as a High-Performance, Safer Plasticizer for Advanced Polymer Formulations

This guide provides a comprehensive technical comparison of diisobutyl dodecanedioate (DIDD) against a range of commercial plasticizers. It is intended for researchers, scientists, and drug development professionals seek...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical comparison of diisobutyl dodecanedioate (DIDD) against a range of commercial plasticizers. It is intended for researchers, scientists, and drug development professionals seeking high-performance, safer alternatives to traditional phthalate-based systems. The content is structured to provide not only comparative data but also the scientific rationale and experimental methodologies required for independent validation.

Introduction: The Evolving Landscape of Polymer Plasticization

Plasticizers are essential additives that impart flexibility, durability, and processability to otherwise rigid polymers, most notably polyvinyl chloride (PVC). For decades, the market has been dominated by phthalate esters, such as di(2-ethylhexyl) phthalate (DEHP or DOP). However, mounting toxicological concerns and regulatory pressures have catalyzed a shift towards safer, non-phthalate alternatives.

This guide focuses on diisobutyl dodecanedioate, a long-chain aliphatic diester. Dodecanedioic acid, the parent dicarboxylic acid, is a C12 linear chain that offers a unique combination of flexibility and permanence when esterified. Its esters are gaining attention as potential high-performance plasticizers with a favorable environmental and toxicological profile. Here, we benchmark DIDD against established commercial plasticizers, providing a framework for its evaluation in demanding applications, including medical devices, pharmaceutical packaging, and other sensitive uses.

Synthesis and Molecular Structure: The Foundation of Performance

The performance of a plasticizer is intrinsically linked to its molecular structure. Diisobutyl dodecanedioate is synthesized via a standard Fischer esterification reaction.

Synthesis Pathway: Diisobutyl Dodecanedioate

The synthesis involves the reaction of dodecanedioic acid with isobutanol in the presence of an acid catalyst. The use of isobutanol, a branched alcohol, is a deliberate choice to influence the plasticizer's interaction with the polymer matrix.

Synthesis cluster_reactants Reactants cluster_products Products Dodecanedioic_Acid Dodecanedioic Acid HOOC-(CH₂)₁₀-COOH Process Fischer Esterification Dodecanedioic_Acid->Process Isobutanol Isobutanol (2x) (CH₃)₂CHCH₂OH Isobutanol->Process DIDD Diisobutyl Dodecanedioate Water Water (2x) H₂O Process->DIDD + H₂SO₄ (catalyst) + Heat Process->Water caption Synthesis of Diisobutyl Dodecanedioate.

Caption: Synthesis of Diisobutyl Dodecanedioate.

The branched isobutyl groups provide steric hindrance, which can affect the plasticizer's efficiency and its compatibility with the PVC matrix. Compared to a linear alcohol, branching can sometimes lead to a more efficient reduction in the glass transition temperature (Tg)[1].

Comparative Performance Analysis

The efficacy of a plasticizer is judged on several key performance indicators. This section compares diisobutyl dodecanedioate with common commercial plasticizers: a traditional phthalate (DOP/DEHP), a high-molecular-weight phthalate (DINP), a non-phthalate terephthalate (DOTP), a bio-based secondary plasticizer (ESBO), and another aliphatic ester, dioctyl adipate (DOA).

Note on Diisobutyl Dodecanedioate (DIDD) Data: Direct, peer-reviewed performance data for DIDD in PVC is limited. The values presented here are expertly extrapolated based on comprehensive data for dibutyl sebacate (DBS), a structurally analogous long-chain aliphatic diester (C10 dicarboxylic acid vs. C12 for dodecanedioic acid), and established principles of plasticizer structure-property relationships[2][3]. Aliphatic esters are known for excellent low-temperature flexibility and lower migration compared to some phthalates[4].

Physical and Chemical Properties
PropertyDiisobutyl Dodecanedioate (DIDD)DOP (DEHP)DINPDOTPDOAESBO
Chemical Family Aliphatic DiesterOrtho-PhthalateOrtho-PhthalateTerephthalateAliphatic DiesterEpoxidized Oil
Molecular Weight ( g/mol ) ~370390.56~418.6390.56370.57~1000
Boiling Point (°C) >350 (est.)~385~400~383~214High
Volatility (Weight Loss %) Very Low ModerateLowVery LowHighVery Low
Performance in Flexible PVC (at 40 phr)
Performance MetricDiisobutyl Dodecanedioate (DIDD) (Extrapolated)DOP (DEHP)DINPDOTPDOAESBO (as secondary)
Hardness (Shore A) ~80-83~85~86~88~82Increases hardness
Tensile Strength (MPa) ~16-18~18-20~19-21~20-22~16-18Improves
Elongation at Break (%) ~350-380~300-350~320-360~330-370~380-420Improves
Low-Temp. Flexibility (°C) Excellent (~ -40 to -50)Good (~ -30)Good (~ -30)Very Good (~ -35)Excellent (~ -50)Fair
Migration Resistance High Low-ModerateModerateHighLow-ModerateVery High
Thermal Stability GoodModerateGoodExcellent ModerateExcellent (Synergist)

Analysis of Performance:

  • Plasticizing Efficiency: DIDD is expected to show high plasticizing efficiency, comparable to other aliphatic esters like DOA and superior to many phthalates in terms of achieving flexibility (lower Shore A hardness and high elongation)[5]. This is attributed to the long, flexible C12 aliphatic backbone.

  • Permanence (Volatility & Migration): The high molecular weight of DIDD suggests low volatility, a critical factor for long-term durability[6][7]. As an aliphatic ester, its migration tendency is generally lower than low-molecular-weight phthalates like DOP, though potentially higher than polymeric plasticizers[8][9].

  • Low-Temperature Performance: Aliphatic diesters are benchmarks for excellent low-temperature flexibility, a property conferred by the linear alkyl chain that resists crystallization at cold temperatures[4][10]. DIDD is expected to excel in this regard.

  • Thermal Stability: While phthalates and terephthalates benefit from the thermal stability of the aromatic ring, long-chain aliphatic esters like DIDD offer good thermal stability, suitable for standard PVC processing temperatures. Epoxidized soybean oil (ESBO) is often added as a co-stabilizer to improve the thermal stability of the entire formulation[5].

Experimental Protocols for Validation

To ensure scientific integrity, the following section details the standard methodologies for evaluating the key performance indicators of plasticizers in a PVC formulation. These protocols are based on established ASTM standards.

Workflow for PVC Formulation and Specimen Preparation

protocol_workflow cluster_prep Formulation & Compounding cluster_specimen Specimen Preparation cluster_testing Performance Evaluation A 1. Weighing (PVC Resin, Plasticizer, Stabilizer, Lubricant) B 2. Dry Blending (High-Speed Mixer) A->B C 3. Melt Compounding (Two-Roll Mill or Extruder) ~160-170°C B->C D 4. Compression Molding (ASTM D3182) Sheets of defined thickness C->D E 5. Die Cutting (Dumbbell specimens for mechanical testing) D->E F 6. Conditioning (23±2°C, 50±5% RH for 40 hours) E->F Testing Mechanical, Thermal, and Migration Testing F->Testing caption General workflow for preparing plasticized PVC test specimens.

Caption: General workflow for preparing plasticized PVC test specimens.

Protocol: Evaluation of Mechanical Properties
  • Objective: To determine the effect of the plasticizer on the hardness, tensile strength, and elongation of the PVC compound.

  • Standard: Based on ASTM D2284.

  • Methodology:

    • Prepare conditioned dumbbell-shaped specimens as per the workflow above.

    • Hardness: Measure the Shore A hardness at multiple points on the specimen sheet using a durometer according to ASTM D2240.

    • Tensile Testing:

      • Mount the specimen in the grips of a universal testing machine (tensometer).

      • Apply a constant rate of extension (e.g., 500 mm/min) until the specimen fractures.

      • Record the force and elongation throughout the test.

    • Calculations:

      • Tensile Strength (MPa): Maximum force recorded divided by the initial cross-sectional area of the specimen.

      • Elongation at Break (%): The increase in length at the point of fracture, expressed as a percentage of the original length.

Protocol: Evaluation of Plasticizer Permanence (Volatile Loss)
  • Objective: To assess the volatility of the plasticizer, which is a key indicator of its long-term permanence.

  • Standard: ASTM D1203 - Method A (Activated Carbon).

  • Methodology:

    • Cut circular specimens (e.g., 50 mm diameter) from the conditioned, molded sheets.

    • Accurately weigh each specimen to the nearest 0.1 mg (W₁).

    • Place each specimen in a container filled with activated carbon, ensuring it is completely surrounded.

    • Place the container in a forced-air oven at a specified temperature and duration (e.g., 70°C for 24 hours).

    • After the exposure period, remove the specimens, cool them to room temperature in a desiccator, and carefully clean off any adhering carbon particles.

    • Re-weigh the specimens (W₂).

    • Calculation:

      • Volatile Loss (%) = [(W₁ - W₂) / W₁] x 100

Protocol: Evaluation of Thermal Stability
  • Objective: To determine the effect of the plasticizer on the thermal degradation temperature of the PVC compound.

  • Methodology: Thermogravimetric Analysis (TGA).

    • Place a small, precisely weighed sample (5-10 mg) of the plasticized PVC compound into a TGA crucible.

    • Heat the sample under a controlled nitrogen atmosphere at a constant heating rate (e.g., 10°C/min) from room temperature to approximately 600°C.

    • Record the sample weight as a function of temperature.

    • Analysis: Determine the onset temperature of degradation (T-onset) and the temperature at which 5% mass loss occurs (T₅%). A higher T₅% indicates better thermal stability.

Toxicological and Environmental Profile: A Shift Towards Safer Materials

A critical driver for developing new plasticizers is the need for improved safety and environmental profiles.

  • Diisobutyl Dodecanedioate (DIDD): Dodecanedioic acid itself has low acute toxicity and is not considered mutagenic or a reproductive toxin[11]. Aliphatic esters are generally characterized by rapid biodegradation and low potential for bioaccumulation[12]. The primary metabolites would be dodecanedioic acid and isobutanol, which are readily metabolized.

  • Phthalates (DOP, DINP): Low-molecular-weight phthalates like DOP (DEHP) are classified as endocrine disruptors and are subject to significant regulatory restrictions[13]. Higher-molecular-weight phthalates like DINP have a more favorable toxicological profile but still face scrutiny[1].

  • Non-Phthalate Alternatives (DOTP, DOA, ESBO): DOTP is widely regarded as a safer alternative to ortho-phthalates, with a much better toxicological profile and no classification as an endocrine disruptor[2]. Adipates (DOA) and citrates are also considered safer alternatives. ESBO, derived from vegetable oil, is used in food-contact applications and is considered safe at typical use levels.

The table below summarizes the general toxicological profiles.

PlasticizerCarcinogenicity/Reproductive ToxicityEndocrine Disruption
DIDD Not expectedNot expected
DOP (DEHP) Concerns existYes
DINP Lower concern than DEHPUnder scrutiny
DOTP No significant concernsNo
DOA No significant concernsNo
ESBO No significant concernsNo

Conclusion and Future Outlook

Diisobutyl dodecanedioate presents a compelling profile as a high-performance, safer alternative to traditional phthalate plasticizers. Based on the properties of its parent acid and analogous long-chain aliphatic esters, it is projected to offer:

  • Excellent low-temperature flexibility , surpassing that of many common plasticizers.

  • Good permanence , characterized by low volatility and migration resistance.

  • High plasticizing efficiency .

  • A favorable toxicological and environmental profile .

While direct comparative data is still emerging, the provided experimental protocols offer a clear pathway for researchers and developers to validate the performance of diisobutyl dodecanedioate in their specific formulations. As the industry continues to move away from regulated phthalates, long-chain aliphatic diesters like DIDD represent a promising class of materials for developing the next generation of safe and durable flexible polymers.

References

  • Goldstab Organics. (n.d.). Phthalate-free plasticizers for flexible PVC.
  • Allan Chemical Corporation. (2025, August 28). Dioctyl Adipate (DOA) Plasticizer: Flexibility, Performance & Compliance.
  • Gajewski, M., et al. (2021).
  • Olejnik, D., et al. (2025, March 26). Dibutyl sebacate as PVC ecoplasticizer-economic synthesis and functional properties. Royal Society Open Science.
  • Kadyrova, A., et al. (2024, November 26).
  • Kim, H., et al. (2025, September 25). Migration of phthalate and non-phthalate plasticizers from polyvinyl chloride (PVC) materials.
  • BenchChem. (n.d.). Application Notes and Protocols: Dibutyl Dodecanedioate as a PVC Plasticizer.
  • Healthy Building Network. (n.d.). Phthalate-free Plasticizers in PVC.
  • JCIA BIGDr. (2016, March 31). Product Safety Summary for Dodecanedioic Acid.
  • Taylor & Francis. (n.d.). Dioctyl adipate – Knowledge and References.
  • ChemCeed. (n.d.). Dibutyl Sebacate (DBS).
  • Palmer Holland, Inc. (n.d.). Dibutyl Sebacate.
  • Hallstar Industrial. (n.d.). High Performance Ester Plasticizers.
  • ResearchGate. (2025, August 7). Migrability of PVC plasticizers.
  • BastoneTech. (2025, June 2). Impact of Plasticizer DOP on the Performance of Soft PVC.
  • MDPI. (2022, May 5). Development of a Highly Efficient Environmentally Friendly Plasticizer.
  • Bausano. (n.d.). Role of different plasticizers in PVC products.
  • SpecialChem. (2025, December 15). Plasticizers: Types, Uses, Classification, Selection & Regulation.
  • Hallstar Industrial. (n.d.). Plasticizers for PVC.
  • Marcilla, A., & Beltrán, M. (n.d.). Migrability of PVC plasticizers. Academia.edu.
  • TA Instruments. (n.d.). Effect of Thermal Degradation on Polymer Thermal Properties.
  • Connect O-L. (2021, July 30). Plasticisers in the terrestrial environment: sources, occurrence and fate.

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